Cas no 923179-61-7 (8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923179-61-7
• MF: C₂₀H₂₄N₆O₃
• MW: 396.442963600159
• CID: 5426878
• Update Time: 2025-07-18

8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[3-(4-methoxyanilino)propyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C20H24N6O3/c1-13-12-26-16-17(23(2)20(28)24(3)18(16)27)22-19(26)25(13)11-5-10-21-14-6-8-15(29-4)9-7-14/h6-9,12,21H,5,10-11H2,1-4H3
• InChI Key： RVWJIJIFXUSALG-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCCNC3=CC=C(OC)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Additional information on 8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 923179-61-7, represents a fascinating compound within the realm of chemical biology. This heterocyclic molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The compound's intricate framework, comprising a trimethylimidazopyrazinone core and an amine-substituted propyl chain extending from a methoxyphenyl group, suggests a rich chemical diversity that can be leveraged for developing novel bioactive molecules.

The imidazo1,2-gpurine-2,4-dione scaffold is particularly noteworthy for its presence in various biologically active compounds. This motif has been extensively studied for its pharmacological properties, including antimicrobial and anti-inflammatory effects. The structural flexibility offered by the trimethyl group at the 1-position and the amine-propyl chain at the 3-position enhances the compound's ability to interact with biological targets. Such structural features are often exploited in drug design to optimize binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small molecules that modulate immune responses. The 4-methoxyphenyl substituent in this compound may play a crucial role in influencing its biological activity by modulating interactions with specific receptors or enzymes. Preliminary studies have hinted at potential immunomodulatory properties of related imidazopyrazinone derivatives, suggesting that 8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione could serve as a valuable scaffold for further investigation.

The CAS number 923179-61-7 provides a unique identifier for this compound, facilitating its recognition and discussion in scientific literature. Researchers often rely on such identifiers to ensure precise communication about chemical entities across different studies and collaborations. The systematic naming convention adheres to international standards set by organizations like the International Union of Pure and Applied Chemistry (IUPAC), ensuring consistency in chemical nomenclature.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the imidazopyrazinone core, the amine-propyl chain, and the methoxyphenyl substituent creates a multifaceted structure that can be modified to enhance specific biological activities. For instance, computational modeling studies have suggested that variations in the substitution pattern around the imidazopyrazinone ring can significantly influence binding affinity to target proteins. Such insights are invaluable for rational drug design efforts.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic compounds like 8-{3-(4-methoxyphenyl)aminopropyl}-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione. Modern synthetic methodologies often involve multi-step reactions that require careful optimization to achieve high yields and purity. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate carbon frameworks found in this type of molecule.

The biological evaluation of such compounds typically involves high-throughput screening (HTS) campaigns to identify promising candidates based on their activity against various biological targets. Initial assays may focus on assessing interactions with enzymes or receptors relevant to therapeutic areas such as oncology or immunology. Positive hits from these screens can then be subjected to further detailed studies to elucidate their mechanism of action.

In addition to its potential therapeutic applications, 8-{3-(4-methoxyphenyl)aminopropyl}-1 H , 3 H , 7 H , 8 H -imidazo[ 1 , 2 - g ]purine - 2 , 4 - dione (CAS no . 923179 -61 -7 ) may also serve as a valuable tool for understanding fundamental biological processes. By studying how this molecule interacts with cellular components, researchers can gain insights into pathways that are dysregulated in disease states . These insights could pave the way for the development of more targeted therapies . p > < p > The development of novel pharmaceuticals is an iterative process that relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists . Each stage—from initial synthesis to preclinical testing—requires meticulous attention to detail . The use of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography plays a critical role in confirming molecular structure and understanding conformational dynamics . p > < p > As our understanding of biological systems continues to evolve, so too does our ability to design molecules that interact with them in meaningful ways . Compounds like 8-{3-(4-methoxyphenyl)aminopropyl}-1 H , 3 H , 7 H , 8 H -imidazo[ 1 , 2 - g ]purine - 2 , 4 - dione (CAS no . 923179 -61 -7 ) represent just one example of how chemical innovation can drive progress in medicine . By exploring their potential applications, researchers hope to uncover new treatments that improve human health outcomes worldwide . p >